Cas no 120242-37-7 (2,2-Dihydroxy-1-phenyl-1,3-butanedione)

2,2-Dihydroxy-1-phenyl-1,3-butanedione structure
120242-37-7 structure
Product Name:2,2-Dihydroxy-1-phenyl-1,3-butanedione
CAS No:120242-37-7
MF:C10H10O4
MW:194.184003353119
CID:5667629
Update Time:2024-02-03

2,2-Dihydroxy-1-phenyl-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dihydroxy-1-phenyl-1,3-butanedione
    • Inchi: 1S/C10H10O4/c1-7(11)10(13,14)9(12)8-5-3-2-4-6-8/h2-6,13-14H,1H3
    • InChI Key: RAKAKMDGDMGMSH-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)(=O)C(O)(O)C(=O)C

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 313.5±37.0 °C(Predicted)
  • pka: 8.53±0.50(Predicted)

2,2-Dihydroxy-1-phenyl-1,3-butanedione Production Method

Production Method 1

Reaction Conditions
1.1R:Et3N, S:MeCN, 5 min, rt
1.2R:p-AcNHC6H4SO2N3, 4-6 h, rt
2.1R:O2, C:Rh2(OAc)4, S:CH2Cl2, 5 min, rt; 3 h, rt
Reference
Rhodium-catalyzed aerobic conversion of 2-diazo-1,3-dicarbonyls to vicinal tricarbonyl compounds and their in-situ stability toward oxidative degradation
By Tsai, Yi-Ting and Zhu, Jia-Liang, Journal of Molecular Structure, 2023, 1274(Part_2), 134521

2,2-Dihydroxy-1-phenyl-1,3-butanedione Raw materials

2,2-Dihydroxy-1-phenyl-1,3-butanedione Preparation Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd